
Validating Ieico-4F Performance: A Comparative
Analysis with Secondary Acceptor Materials

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Cat. No.: B13400239

Get Quote

This guide provides a comparative analysis of the non-fullerene acceptor (NFA) Ieico-4F
against other electron acceptor materials commonly used in organic solar cells (OSCs). The

performance of Ieico-4F is validated by presenting key photovoltaic parameters from peer-

reviewed studies, offering researchers, scientists, and drug development professionals a

comprehensive resource for evaluating its potential.

Performance Comparison of Electron Acceptors
The efficacy of an electron acceptor in an organic solar cell is determined by its contribution to

the overall power conversion efficiency (PCE) and other key photovoltaic metrics. The following

table summarizes the performance of Ieico-4F in comparison to the fullerene acceptor

PC71BM and its non-fluorinated precursor, IEICO. The data is compiled from studies utilizing

the polymer donor PTB7-Th.
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Donor:Accept
or Blend

Voc (V) Jsc (mA/cm2) FF (%) PCE (%)

PTB7-Th:IEICO-

4F
0.70 21.91 60 9.35[1]

PTB7-

Th:PC71BM
0.80 16.21 66 8.54[1]

PTB7-Th:IEICO 0.90 - - -

PTB7-Th:IEICO-

4F (alternative

study)

0.72 - - -

Voc: Open-Circuit Voltage, Jsc: Short-Circuit Current Density, FF: Fill Factor, PCE: Power

Conversion Efficiency.

The data indicates that while the fluorination of IEICO to IEICO-4F can lead to a reduction in

the open-circuit voltage, it can also contribute to an increase in the short-circuit current density.

[2] When compared to the widely used fullerene acceptor PC71BM, Ieico-4F has demonstrated

the potential for higher power conversion efficiencies, primarily driven by a significantly larger

short-circuit current density, which is attributed to its strong absorption in the near-infrared

region.[1]

Experimental Protocols
The following sections detail the methodologies for the fabrication and characterization of

organic solar cells as described in the cited literature.

Device Fabrication

A common device architecture for testing these materials is the inverted structure:

ITO / ZnO / Active Layer / MoO3 / Ag

Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially

cleaned in an ultrasonic bath with a detergent solution, deionized water, acetone, and

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubs.aip.org/aip/apl/article/122/14/143906/2882391/High-performance-non-fullerene-organic
https://pubs.aip.org/aip/apl/article/122/14/143906/2882391/High-performance-non-fullerene-organic
https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body#validating-ieico-4f-performance-a-comparative-analysis-with-secondary-acceptor-materials
https://eprints.whiterose.ac.uk/id/eprint/156041/1/Mengxue%20Chen%20et%20al%20authors%20final%20copy.pdf
https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body#validating-ieico-4f-performance-a-comparative-analysis-with-secondary-acceptor-materials
https://pubs.aip.org/aip/apl/article/122/14/143906/2882391/High-performance-non-fullerene-organic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13400239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


isopropanol. The substrates are then treated with plasma for several minutes to improve the

surface wettability.

Electron Transport Layer (ETL): A thin layer of zinc oxide (ZnO), approximately 35 nm, is

deposited onto the cleaned ITO substrate.

Active Layer Deposition:

The donor polymer (e.g., PTB7-Th) and the electron acceptor (e.g., Ieico-4F or PC71BM)

are dissolved in a solvent such as chlorobenzene.

Commonly, a donor:acceptor ratio of 1:1.5 by weight is used, with a total concentration of

25 mg/ml.

Additives like 1,8-diiodooctane (DIO) or 1-chloronaphthalene (CN) are often included in

small percentages (e.g., 3% v/v) to optimize the blend morphology.

The solution is then spin-coated onto the ZnO layer to form the active layer.

Hole Transport Layer (HTL): A layer of molybdenum oxide (MoO3), typically 10 nm thick, is

deposited on top of the active layer via thermal evaporation.

Top Electrode: Finally, a 100 nm thick silver (Ag) electrode is deposited by thermal

evaporation. The device pixel area is defined by the overlap of the ITO and Ag electrodes.

Encapsulation: The devices are encapsulated using a UV-curable epoxy in a nitrogen-filled

glovebox to prevent degradation from air and moisture.

Device Characterization

Current Density-Voltage (J-V) Measurements: The J-V characteristics of the solar cells are

measured under simulated AM 1.5G illumination at 100 mW/cm2 using a solar simulator.

From these measurements, the key parameters Voc, Jsc, FF, and PCE are extracted.

External Quantum Efficiency (EQE): EQE spectra are measured to determine the incident

photon-to-collected electron conversion efficiency at different wavelengths. The Jsc values

calculated from the integration of the EQE spectra are often compared with the values from

the J-V measurements to validate the results.
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Visualizations
Experimental Workflow for Organic Solar Cell Fabrication and Characterization
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Click to download full resolution via product page

Caption: Workflow for the fabrication and characterization of an inverted organic solar cell.
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Caption: Energy level alignment of donor and acceptor materials in an organic solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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